Cas no 1805186-56-4 (3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid
• CAS No: 1805186-56-4
• MF: C₉H₃BrF₃NO₂
• MW: 294.024832010269
• MDL: MFCD28737404
• CID: 4785787
• Update Time: 2025-05-22

3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid

• MDL： MFCD28737404
• Inchi： 1S/C9H3BrF3NO2/c10-7-2-4(8(15)16)1-6(5(7)3-14)9(11,12)13/h1-2H,(H,15,16)
• InChI Key： ZEBHRKQVISZRAH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C(F)(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid

3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid: A Comprehensive Overview

The compound 3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid, identified by the CAS number 1805186-56-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, cyano, and trifluoromethyl groups. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound in research and industrial applications.

Recent studies have highlighted the potential of 3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid in the development of advanced materials, particularly in the field of organic electronics. The trifluoromethyl group introduces strong electron-withdrawing effects, which enhance the molecule's ability to participate in various chemical reactions. This property has been leveraged in the synthesis of high-performance polymers and organic semiconductors, where electron-deficient aromatic systems are highly desirable.

In terms of synthesis, researchers have developed efficient methodologies to prepare 3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid. One notable approach involves the Friedel-Crafts acylation reaction followed by selective substitution and oxidation steps. This multi-step synthesis pathway ensures high purity and structural integrity, which are critical for applications requiring precise chemical functionality.

The application of 3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid extends beyond materials science into the realm of pharmaceuticals. Its ability to act as a versatile building block in medicinal chemistry has been explored in recent studies. The compound's substituents allow for fine-tuning of pharmacokinetic properties, making it a promising candidate for drug design targeting specific biological pathways.

Moreover, the environmental impact of 3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid has been a subject of interest. Researchers have investigated its biodegradation pathways under various conditions, emphasizing the importance of sustainable practices in its production and use. These studies underscore the need for responsible handling and disposal to minimize ecological footprint.

In conclusion, 3-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid (CAS No. 1805186-56-4) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile properties continue to drive innovation across multiple disciplines, from materials science to pharmaceuticals. As research progresses, this compound is expected to play an increasingly pivotal role in addressing challenges in technology and medicine.